4-tert-butyl-N-[2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C24H28N2O2/c1-15-6-7-18-14-19(23(28)26-21(18)16(15)2)12-13-25-22(27)17-8-10-20(11-9-17)24(3,4)5/h6-11,14H,12-13H2,1-5H3,(H,25,27)(H,26,28)
• InChI Key: AJVCHDUBUKOYLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol
• CAS No.: 851408-12-3

Description

4-tert-Butyl-N-[2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide, or 4-t-Butyl-N-DMDQE, is a synthetic compound that has been used in a variety of scientific research applications. It was first synthesized in the laboratory of Professor Stephen J. Lippard at the Massachusetts Institute of Technology in the early 2000s. Since then, it has been utilized in a number of studies to investigate its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

4-t-Butyl-N-DMDQE has been used in a variety of scientific research applications, including studies of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. It has been used as a model compound to investigate the mechanism of action of quinoline-based inhibitors of the enzyme acetylcholinesterase. It has also been utilized as a model compound to study the biochemical and physiological effects of quinoline-based inhibitors of acetylcholinesterase. Additionally, it has been used to investigate the advantages and limitations of using quinoline-based inhibitors of acetylcholinesterase in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-t-Butyl-N-DMDQE is believed to be related to its ability to inhibit the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the transmission of signals between nerve cells. 4-t-Butyl-N-DMDQE is believed to inhibit the enzyme by binding to its active site, thus preventing the breakdown of acetylcholine and leading to an increase in the amount of available acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-t-Butyl-N-DMDQE are not well understood. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of acetylcholinesterase, which could lead to an increase in the amount of available acetylcholine. This could lead to an increase in the transmission of signals between nerve cells, which could result in improved cognitive function and enhanced muscle contractions.

Advantages and Limitations for Lab Experiments

4-t-Butyl-N-DMDQE has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it a cost-effective option for researchers. Additionally, the compound has a relatively high affinity for acetylcholinesterase, which means that it is likely to be effective at inhibiting the enzyme. However, the compound is not very soluble in water, which can limit its effectiveness in some experiments. Additionally, the compound has not been extensively studied, which means that its long-term effects on the body are not well understood.

Future Directions

There are a number of potential future directions for 4-t-Butyl-N-DMDQE research. One possible direction is to further investigate the biochemical and physiological effects of the compound. Additionally, further research could be conducted to determine the long-term effects of the compound on the body. Additionally, researchers could investigate the potential applications of the compound in drug development, as well as the potential side effects of the compound. Finally, further research could be conducted to develop more efficient methods of synthesizing the compound.

Synthesis Methods

4-t-Butyl-N-DMDQE is synthesized using a three-step procedure. The first step involves the reaction of 4-t-butylbenzamide with 2-chloro-N,N-dimethylethanamine to form 4-t-butyl-N-[2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide. In the second step, the product is reacted with potassium carbonate in dimethylformamide to form the desired 4-t-Butyl-N-DMDQE. The third step involves the deprotection of the compound with hydrochloric acid.